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Dicyandiamide (DCD), a dimer of cyanamide, is a significant compound in agricultural

chemistry, primarily utilized as a nitrification inhibitor. Its application aims to enhance nitrogen

fertilizer efficiency, thereby reducing nitrogen losses to the environment and improving crop

yields. This document provides detailed application notes, experimental protocols, and

quantitative data on the use of Dicyandiamide in agricultural settings.

Principle and Mechanism of Action
Dicyandiamide's primary role in agriculture is to slow down the microbial conversion of

ammonium (NH₄⁺) to nitrate (NO₃⁻), a process known as nitrification. This is crucial because

ammonium is less mobile in the soil compared to nitrate and therefore less prone to leaching

and denitrification, which are major pathways of nitrogen loss.[1][2]

The key step inhibited by DCD is the oxidation of ammonia to hydroxylamine, which is

catalyzed by the enzyme ammonia monooxygenase (AMO) in ammonia-oxidizing bacteria

(AOB) and archaea (AOA).[3][4] By inhibiting AMO, DCD helps to maintain nitrogen in the

ammonium form for a longer period, making it more available for plant uptake.[5] The

persistence of DCD in the soil typically ranges from 20 to 40 days, depending on factors like

soil type, temperature, and moisture content.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8802431?utm_src=pdf-interest
https://www.ars.usda.gov/ARSUserFiles/60100500/csr/ResearchPubs/reeves/reeves_86d.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6091914/
https://www.researchgate.net/publication/257494064_Effect_of_the_nitrification_inhibitor_dicyandiamide_on_microbial_communities_and_N2O_from_an_arable_soil_fertilized_with_ammonium_sulphate
https://pmc.ncbi.nlm.nih.gov/articles/PMC7170481/
https://nutrientstar.org/tool-finder/dcd-research-findings/
https://justagriculture.in/files/newsletter/2023/April/27.%20Dicyandiamide-Modern%20Tool%20for%20Nitrogen%20Management.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8802431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitrification Pathway

Ammonium (NH₄⁺) Hydroxylamine (NH₂OH)Oxidation

Plant Uptake

Nitrite (NO₂⁻)Oxidation Nitrate (NO₃⁻)Oxidation

Leaching / Denitrification
Ammonia-Oxidizing
Bacteria & Archaea

Ammonia Monooxygenase (AMO)

Dicyandiamide (DCD)

Inhibits

Catalyzes

Click to download full resolution via product page

Figure 1: Mechanism of Dicyandiamide (DCD) as a nitrification inhibitor.

Applications in Agriculture
DCD is primarily used to:

Improve Nitrogen Use Efficiency (NUE): By reducing nitrogen losses, more of the applied

nitrogen is available for crop uptake.

Reduce Nitrate Leaching: This has significant environmental benefits, including the

protection of groundwater quality.

Decrease Nitrous Oxide (N₂O) Emissions: N₂O is a potent greenhouse gas, and its emission

is a byproduct of nitrification and denitrification.

Enhance Crop Yields: Improved nitrogen availability can lead to increased biomass and grain

production.[7]
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Quantitative Data Summary
The efficacy of DCD can vary depending on crop type, soil conditions, and application rates.

The following tables summarize key quantitative data from various studies.

Table 1: Effect of Dicyandiamide on Nitrogen Use Efficiency (NUE) and N₂O Emissions

Crop/System
DCD
Application
Rate

% Increase in
NUE

% Reduction
in N₂O
Emissions

Reference(s)

Pasture (New

Zealand)
10 kg/ha 18-22% Not Specified [6]

Rice (China) Not Specified 20-25% Not Specified [6]

Wheat-Maize

Rotation
10% of N rate 11-15% 25-35% [8]

Irrigated Corn 10% of N rate Not Significant 26% (with UAN) [9]

Table 2: Impact of Dicyandiamide on Crop Yield

Crop
DCD
Application
Rate

% Change in
Yield

Soil Type Reference(s)

Maize
10% of urea N

rate

Increased

biomass
Fluvo-aquic soil [10]

Wheat Not Specified
No significant

impact
Not Specified [5]

Corn Not Specified
No significant

impact
Not Specified [5]

Coastal

Bermudagrass
Not Specified Increased Not Specified [5]

Table 3: Phytotoxicity of Dicyandiamide
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Plant Species
DCD-N/Urea-N
Ratio

Observed Effect Reference(s)

Cotton Increasing proportion
Decreased dry weight

and chlorophyll
[1]

Corn Increasing proportion
Decreased dry weight

and chlorophyll
[1]

Grain Sorghum Increasing proportion
Decreased dry weight

and chlorophyll
[1]

Dicotyledonous Plants 1.2 mM, 3 mM

Strong inhibition of

germination and

growth

[11]

Monocotyledonous

Plants
1.2 mM, 3 mM

Less sensitive to

inhibition
[11]

Experimental Protocols
This protocol is designed to assess the effectiveness of DCD in reducing nitrate leaching from

the soil.

Materials:

Soil columns (e.g., PVC pipes)

Test soil (e.g., sandy loam, clay loam)

Nitrogen fertilizer (e.g., urea)

Dicyandiamide (DCD)

Deionized water

Leachate collection vessels

Analytical equipment for ammonium and nitrate determination (e.g., colorimeter, ion

chromatograph)
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Procedure:

Column Preparation: Pack the soil columns with the test soil to a uniform bulk density.

Treatment Application:

Control Group: Apply nitrogen fertilizer at a predetermined rate to the soil surface.

Treatment Group: Apply a mixture of nitrogen fertilizer and DCD (e.g., DCD at 10% of the

N application rate) to the soil surface.

Leaching Events:

Initiate leaching by adding a known volume of deionized water to the top of each soil

column to simulate a rainfall or irrigation event.

Collect the leachate that drains from the bottom of the columns.

Repeat the leaching events at regular intervals (e.g., weekly) for the duration of the

experiment (e.g., 6-8 weeks).

Leachate Analysis:

Measure the volume of leachate collected from each column after each event.

Analyze the leachate for ammonium (NH₄⁺-N) and nitrate (NO₃⁻-N) concentrations.

Data Analysis:

Calculate the total amount of NH₄⁺-N and NO₃⁻-N leached from each column over the

course of the experiment.

Compare the cumulative nitrate leaching in the DCD-treated columns to the control

columns to determine the percentage reduction in leaching.
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Figure 3: Workflow for assessing the impact of DCD on soil microbial communities.
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Application Guidelines and Considerations
Application Rate: The recommended application rate for DCD is typically between 10 and 30

kg/ha , often applied as a percentage of the nitrogen fertilizer rate (e.g., 10%). [2]* Timing:

For optimal results, DCD should be applied shortly before or at the same time as the

nitrogen fertilizer. [6]* Incorporation: Incorporating DCD into the soil through tillage or

irrigation can improve its effectiveness by ensuring it reaches the root zone.

Soil Type: The efficacy of DCD can be influenced by soil properties. It has been observed to

be more effective in clay and loamy soils compared to sandy soils. [6][10]* Phytotoxicity:

While generally safe at recommended application rates, high concentrations of DCD can be

phytotoxic to some plant species, particularly dicotyledons. [1][5][11]Banding of DCD-

containing fertilizers may increase the risk of phytotoxicity. [5]* Formulations: DCD is

available in various formulations, including granular and liquid forms, and is often co-

formulated with nitrogen fertilizers.

Conclusion
Dicyandiamide is a valuable tool in agricultural chemistry for improving nitrogen management.

Its ability to inhibit nitrification can lead to increased nitrogen use efficiency, reduced

environmental nitrogen losses, and potentially higher crop yields. However, its effectiveness is

dependent on various factors including soil type, crop species, and application practices.

Careful consideration of these factors is essential to maximize the benefits of DCD while

minimizing the risk of phytotoxicity. The provided protocols offer a framework for researchers to

further investigate and optimize the use of Dicyandiamide in different agricultural systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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